Cas no 21905-78-2 (Acetyloxindole)

Acetyloxindole structure
Acetyloxindole structure
Acetyloxindole
21905-78-2
C10H9NO2
175.18396
MFCD00187672
88299
24880143

Acetyloxindole Properties

Names and Identifiers

    • 1-Acetylindolin-2-one
    • 1-Acetyloxindole
    • 1-acetyl-3H-indol-2-one
    • Acetyloxindole
    • N-Acetyl-2-oxindole
    • 1-Acetyl-1,3-dihydro-2H-indol-2-one
    • 1-acetyl-1,3-dihydro-indol-2-one
    • 1-acetyl-2-indolinone
    • 1-acetyl-2-oxindole
    • 2-Indolinone,1-acetyl
    • N-acetyl-2-indolinone
    • N-acetylindolin-2-one
    • N-Acetyloxindole
    • NSC 286428
    • 2H-Indol-2-one, 1-acetyl-1,3-dihydro-
    • NSC286428
    • FT-0655039
    • N-Acetyl-1,3-dihydro-2H-indol-2-one
    • SB64851
    • N-acetyoxyindole
    • SCHEMBL1304374
    • N-acetyl oxindole
    • MFCD00187672
    • F87856
    • 2-Indolinone, 1-acetyl-
    • NSC-286428
    • A4690
    • 21905-78-2
    • Q-102624
    • AKOS000313389
    • 1-Acetyl-1,3-dihydro-2H-indol-2-one #
    • DTXSID20314595
    • N-ACETYLOXINDOLE97
    • N-Acetyloxindole 97
    • N-Acetyl-2-oxindole, 97%
    • ?N-Acetyl-2-oxindole
    • AI-204/31728052
    • ALBB-032685
    • +Expand
    • MFCD00187672
    • NRWLXCRLJQEJHE-UHFFFAOYSA-N
    • InChI=1S/C10H9NO2/c1-7(12)11-9-5-3-2-4-8(9)6-10(11)13/h2-5H,6H2,1H3
    • CC(=O)N1C2=CC=CC=C2CC1=O

Computed Properties

  • 175.06300
  • 0
  • 3
  • 1
  • 175.063
  • 13
  • 249
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.7
  • 2
  • 0
  • 37.4A^2

Experimental Properties

  • 1.18720
  • 37.38000
  • 1.595
  • 399.8±31.0 °C at 760 mmHg
  • 127-131 °C (lit.)
  • 0.0±0.9 mmHg at 25°C
  • 203.5±17.2 °C
  • Slightly soluble (5.3 g/l) (25 º C),
  • White powder
  • Not determined
  • 1.275±0.06 g/cm3 (20 ºC 760 Torr),

Acetyloxindole Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BEL9-1g
N-ACETYLOXINDOLE 97
21905-78-2 98%
1g
$145.00
A2B Chem LLC
AF31325-1g
N-ACETYLOXINDOLE 97
21905-78-2 98%
1g
$156.00 2024-04-20
Aaron
AR00BETL-1g
N-ACETYLOXINDOLE 97
21905-78-2 98%
1g
$118.00
abcr
AB562082-500mg
1-Acetyl-1,3-dihydro-2H-indol-2-one; .
21905-78-2
500mg
€157.00
Ambeed
A210741-1g
1-Acetylindolin-2-one
21905-78-2 98%
1g
$133.0 2024-07-28
Chemenu
CM147384-100g
1-Acetylindolin-2-one
21905-78-2 95%
100g
$542 2021-08-05
Matrix Scientific
143654-5g
1-Acetylindolin-2-one, 95%
21905-78-2 95%
5g
$452.00 2023-09-09
TRC
A188825-5g
Acetyloxindole
21905-78-2
5g
$ 120.00 2022-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS5636-100mg
1-acetyl-2,3-dihydro-1H-indol-2-one
21905-78-2 95%
100mg
¥237.0
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00227-25g
1-acetyl-3H-indol-2-one
21905-78-2
25g
¥4708.0 2021-09-04

Acetyloxindole Synthesis

Acetyloxindole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21905-78-2)Acetyloxindole
A4690
99%
5g
376.0